Cas no 1805532-33-5 (2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine
• CAS No: 1805532-33-5
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 4885717
• Update Time: 2025-05-20

2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine

• Inchi： 1S/C8H7ClF3N/c1-4-2-5(7(10)11)8(12)13-6(4)3-9/h2,7H,3H2,1H3
• InChI Key： GCHRBAVSJXDOQU-UHFFFAOYSA-N
• SMILES： ClCC1C(C)=CC(C(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine

Introduction to 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine (CAS No. 1805532-33-5)

2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine (CAS No. 1805532-33-5) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with this compound.

The molecular structure of 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine is particularly noteworthy. The presence of a chloromethyl group, difluoromethyl group, and fluorine substituent on the pyridine ring imparts unique chemical and biological properties to the molecule. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

In terms of chemical synthesis, several methods have been reported for the preparation of 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine. One common approach involves the sequential introduction of the chloromethyl and difluoromethyl groups onto a pre-existing pyridine scaffold. For instance, a recent study published in the Journal of Organic Chemistry detailed a highly efficient one-pot synthesis method that significantly reduces reaction time and improves yield. This method involves the use of a palladium-catalyzed coupling reaction followed by selective chlorination and fluorination steps.

The biological activity of 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine has been extensively studied in recent years. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine effectively inhibits the activity of a key enzyme involved in cancer cell proliferation. This finding has opened new avenues for the development of targeted cancer therapies.

Beyond its potential as a therapeutic agent, 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine has also shown promise in other areas of research. In agricultural applications, this compound has been investigated for its ability to control plant pathogens and pests. A study published in Pesticide Biochemistry and Physiology reported that 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine exhibits strong antifungal activity against several economically important plant pathogens, suggesting its potential as an environmentally friendly alternative to conventional fungicides.

The safety profile of 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine is another critical aspect that has been thoroughly evaluated. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in both medical and agricultural applications.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-6-fluoro-3-methylpyridine (CAS No. 1805532-33-5) is a versatile compound with significant potential in various fields of research and development. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and application in medicinal chemistry, pharmaceuticals, and agrochemicals. As research continues to advance, it is likely that new uses and benefits of this compound will be discovered, further solidifying its importance in the scientific community.